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Compound of Interest

Compound Name: 2,2-diethoxyethyl Benzoate

CAS No.: 64904-47-8

Cat. No.: B1279760

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2,2-diethoxyethyl benzoate, a

versatile acetal with significant applications in organic synthesis and potentially in drug

development. We will delve into its chemical identity, synthesis, physicochemical properties,

and its role as a strategic tool in complex molecular synthesis, all while maintaining a focus on

the practical insights required for laboratory and process development.

Chemical Identity and Structure
CAS Number: 64904-47-8

IUPAC Name: 2,2-diethoxyethyl benzoate

Synonyms: Benzoyloxyacetaldehyde diethyl acetal
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The molecular structure of 2,2-diethoxyethyl benzoate features a benzoate group esterified

with 2,2-diethoxyethanol. The key functional group is the diethyl acetal, which serves as a

protected form of an aldehyde. This structural feature is central to its primary application in

organic synthesis.

Molecular Formula: C₁₃H₁₈O₄

Molecular Weight: 238.28 g/mol

Chemical Structure:

Physicochemical Properties
The following table summarizes the key physicochemical properties of 2,2-diethoxyethyl
benzoate and its immediate precursor, 2,2-diethoxyethanol. Understanding these properties is

crucial for its handling, reaction setup, and purification.

Property
2,2-Diethoxyethyl
Benzoate

2,2-Diethoxyethanol

Molecular Formula C₁₃H₁₈O₄ C₆H₁₄O₃

Molecular Weight 238.28 g/mol 134.17 g/mol [1]

Appearance Liquid (predicted) Liquid

Boiling Point Not available Not available

Density Not available Not available

Solubility
Soluble in common organic

solvents
Not available

Synthesis of 2,2-Diethoxyethyl Benzoate
The most direct and common method for the synthesis of 2,2-diethoxyethyl benzoate is the

esterification of 2,2-diethoxyethanol with benzoic acid or one of its activated derivatives, such

as benzoyl chloride. This reaction, a classic benzoylation, is widely employed in organic

synthesis for the protection of hydroxyl groups or the formation of benzoate esters.
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Reaction Principle: Benzoylation of a Primary Alcohol
The synthesis hinges on the nucleophilic attack of the primary hydroxyl group of 2,2-

diethoxyethanol on the electrophilic carbonyl carbon of the benzoylating agent. The choice of

benzoylating agent and reaction conditions can be tailored to optimize yield and purity.

Using Benzoyl Chloride: This is a highly efficient method, often facilitated by a base (e.g.,

pyridine, triethylamine, or N,N,N',N'-tetramethylethylenediamine (TMEDA)) to neutralize the

HCl byproduct.[2] The reaction is typically rapid, even at low temperatures.[2]

Using Benzoic Acid (Fischer Esterification): This method involves reacting 2,2-

diethoxyethanol directly with benzoic acid in the presence of a strong acid catalyst (e.g.,

sulfuric acid).[3] To drive the equilibrium towards the product, water is continuously removed,

often by azeotropic distillation.[3]

Detailed Experimental Protocol: Benzoylation using
Benzoyl Chloride
This protocol provides a robust and scalable method for the synthesis of 2,2-diethoxyethyl
benzoate. The use of TMEDA as a base is highlighted for its remarkable ability to accelerate

the reaction.[2]

Materials:

2,2-Diethoxyethanol

Benzoyl Chloride

N,N,N',N'-tetramethylethylenediamine (TMEDA)

Anhydrous Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and

under an inert atmosphere (e.g., nitrogen or argon), dissolve 2,2-diethoxyethanol (1.0 eq) in

anhydrous dichloromethane (DCM).

Cooling: Cool the solution to 0 °C in an ice bath.

Addition of Base: Add N,N,N',N'-tetramethylethylenediamine (TMEDA) (1.2 eq) to the stirred

solution.

Addition of Benzoyl Chloride: Add benzoyl chloride (1.1 eq) dropwise via a dropping funnel

over 15-20 minutes, ensuring the temperature remains below 5 °C.

Reaction Monitoring: Allow the reaction to stir at 0 °C for 1 hour, then warm to room

temperature and stir for an additional 2-4 hours. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).

Workup:

Quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.
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Purification:

Filter off the drying agent.

Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the

crude product.

If necessary, purify the crude product by vacuum distillation or column chromatography on

silica gel.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 2,2-diethoxyethyl benzoate.

Applications in Research and Development
The primary utility of 2,2-diethoxyethyl benzoate in a research and drug development setting

is as a protected aldehyde building block. The acetal group is stable to a wide range of reaction

conditions under which a free aldehyde would react, such as strongly basic, nucleophilic, and

reducing environments.[4][5][6][7]
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The Role of Acetals as Protecting Groups
In multi-step organic synthesis, it is often necessary to selectively react one functional group in

the presence of others. Aldehydes are highly reactive and will readily participate in reactions

with nucleophiles and reducing agents. If a desired transformation needs to be performed

elsewhere in the molecule without affecting the aldehyde, the aldehyde must first be

"protected". Acetals are excellent protecting groups for aldehydes and ketones because they

are easily formed and, crucially, stable to many reagents.[4][5][6][7] They can be readily

deprotected (hydrolyzed) back to the aldehyde under mild acidic conditions.

Strategic Use in Complex Synthesis
The presence of the benzoate group in 2,2-diethoxyethyl benzoate adds another layer of

synthetic utility. For instance, the aromatic ring can be functionalized, or the ester linkage can

be cleaved under different conditions than the acetal deprotection. This allows for a variety of

synthetic manipulations.

Logical Workflow for Acetal Protection and Deprotection
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Caption: General workflow for using an acetal as a protecting group.

Safety and Toxicology
Specific toxicological data for 2,2-diethoxyethyl benzoate is not readily available. Therefore, a

conservative approach to handling is recommended, based on the data for related compounds

and general principles of laboratory safety.
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General Handling: As with any chemical, 2,2-diethoxyethyl benzoate should be handled in

a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses,

a lab coat, and chemical-resistant gloves, should be worn at all times.

Toxicity of Benzoate Esters: Benzoic acid and its salts and esters are widely used as

preservatives in food, cosmetics, and pharmaceuticals.[8] They are generally considered to

have low toxicity.[8] The World Health Organization has established an acceptable daily

intake for benzoic acid and its salts.[8] However, in some individuals, benzoates can cause

non-immunologic contact urticaria.[8]

Hazards of Precursors:

Benzoyl Chloride: Is corrosive and a lachrymator. It should be handled with extreme care

in a fume hood.

2,2-Diethoxyethanol: May cause skin, eye, and respiratory irritation.[1]

Conclusion
2,2-Diethoxyethyl benzoate is a valuable synthetic intermediate, primarily serving as a

protected aldehyde. Its stability under a variety of reaction conditions makes it a useful tool for

chemists in research and development, particularly in the synthesis of complex molecules

where selective functional group manipulation is required. While specific toxicological data is

limited, a prudent approach to handling based on the known properties of its constituent parts

and related compounds is advised.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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